Cas no 259243-71-5 (1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-, ethyl ester
• CAS No: 259243-71-5
• MF: C₁₄H₁₃Cl₂FN₂O₂
• MW: 331.169625043869
• CID: 247162
• PubChem ID: 53421938
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-, ethyl ester
• ethyl 2-[2,6-dichloro-4-(fluoromethyl)phenyl]-5-methylpyrazole-3-carboxylate
• A818090
• ethyl 2-[2,6-bis(chloranyl)-4-(fluoranylmethyl)phenyl]-5-methyl-pyrazole-3-carboxylate
• DTXSID20697911
• 2-[2,6-dichloro-4-(fluoromethyl)phenyl]-5-methyl-3-pyrazolecarboxylic acid ethyl ester
• 259243-71-5
• Ethyl 1-[2,6-dichloro-4-(fluoromethyl)phenyl]-3-methyl-1H-pyrazole-5-carboxylate
• 1-[2,6-Dichloro-4-(fluoromethyl)phenyl]-3-methyl-1H-pyrazole-5-carboxylicacidethylester

• Inchi： 1S/C14H13Cl2FN2O2/c1-3-21-14(20)12-4-8(2)18-19(12)13-10(15)5-9(7-17)6-11(13)16/h4-6H,3,7H2,1-2H3
• InChI Key： RHYGJNNSGKLSQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(CF)C=C(C=1N1C(C(=O)OCC)=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 366.01500
• Monoisotopic Mass: 330.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 4.2

Experimental Properties

• PSA: 44.12000
• LogP: 4.68300